Cas no 2229308-94-3 (1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2229308-94-3
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5974638
• PubChem ID: 165705614
• Update Time: 2025-08-05

1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol
• EN300-1971360
• 2229308-94-3
• 1-[2-(dimethylamino)-5-fluorophenyl]-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C10H11F4NO/c1-15(2)8-4-3-6(11)5-7(8)9(16)10(12,13)14/h3-5,9,16H,1-2H3
• InChI Key： UKJHREIUPMRFCZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1N(C)C)F)O)(F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-ol

Compound CAS No 2229308-94-3: 1-(2-(dimethylamino)-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol

1-(2-(dimethylamino)-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol, also known by its CAS number 2229308-94-3, is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a dimethylamino group, a fluorophenyl ring, and a trifluoroethanol moiety, which collectively contribute to its distinctive chemical properties and potential applications.

The molecular structure of this compound is intriguing due to the presence of multiple fluorine atoms, which are strategically positioned to influence its physical and chemical properties. The dimethylamino group introduces basicity and enhances solubility in polar solvents, while the fluorophenyl ring contributes aromatic stability and potential for electronic interactions. The trifluoroethanol moiety, on the other hand, imparts hydrophobicity and fluorophilicity, making this compound suitable for applications in both hydrophilic and hydrophobic environments.

Recent studies have highlighted the potential of this compound as a building block in drug design and development. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents targeting various disease states. For instance, researchers have investigated its role in modulating cellular signaling pathways and its potential as an inhibitor of specific enzymes involved in cancer progression.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions and aromatic substitution chemistry. The synthesis typically begins with the preparation of the dimethylamino-fluorophenyl intermediate, followed by coupling with the trifluoroethanol derivative under controlled conditions to achieve high yields and purity.

The physical properties of this compound are equally fascinating. It exhibits a high melting point due to the strong intermolecular hydrogen bonding between the alcohol group and other polar functionalities. Additionally, its solubility in organic solvents such as dichloromethane and acetonitrile makes it amenable to various analytical techniques like HPLC and NMR spectroscopy.

From an environmental perspective, this compound has been studied for its biodegradability under aerobic conditions. Research indicates that it undergoes slow degradation due to the presence of highly stable fluorinated groups, which raises concerns about its long-term environmental impact if not properly managed.

In conclusion, CAS No 2229308-94-3, or 1-(2-(dimethylamino)-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol, represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties and potential for further functionalization make it a valuable asset in contemporary research efforts aimed at advancing drug discovery and materials science.